3-(2-Fluorophenyl)oxane-3-carbonitrile

• Molecular Formula: C12H12FNO
• Molecular Weight: 205.23 g/mol
• IUPAC Name: 3-(2-fluorophenyl)oxane-3-carbonitrile
• InChI: InChI=1S/C12H12FNO/c13-11-5-2-1-4-10(11)12(8-14)6-3-7-15-9-12/h1-2,4-5H,3,6-7,9H2
• InChI Key: QIJMJWIVMMDMIR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)(C#N)C2=CC=CC=C2F

Description

3-(2-Fluorophenyl)oxane-3-carbonitrile is a bicyclic organic compound featuring a six-membered oxane (tetrahydropyran) ring substituted with a 2-fluorophenyl group and a carbonitrile moiety at the 3-position. Its structure combines aromatic fluorination with the steric and electronic effects of the oxane ring, making it a candidate for pharmaceutical or materials science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Fluorophenyl)oxane-3-carbonitrile typically involves the reaction of 2-fluorobenzaldehyde with a suitable oxane precursor under controlled conditions. The reaction is often catalyzed by a base such as potassium carbonate and carried out in an organic solvent like dimethylformamide. The resulting intermediate is then treated with a cyanide source, such as sodium cyanide, to introduce the carbonitrile group .

Industrial Production Methods

While specific industrial production methods for 3-(2-Fluorophenyl)oxane-3-carbonitrile are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and purity .

Chemical Reactions Analysis

Types of Reactions

3-(2-Fluorophenyl)oxane-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to form corresponding oxane derivatives.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the carbonitrile group to an amine.

Substitution: Nucleophilic substitution reactions can occur at the fluorophenyl group, where the fluorine atom is replaced by other nucleophiles like hydroxide or amine.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or amines in polar solvents.

Major Products Formed

Oxidation: Oxane derivatives with additional oxygen functionalities.

Reduction: Amino-oxane derivatives.

Substitution: Substituted oxane derivatives with various functional groups.

Scientific Research Applications

3-(2-Fluorophenyl)oxane-3-carbonitrile is utilized in various scientific research fields, including:

Chemistry: As a building block for the synthesis of more complex organic molecules.

Biology: In studies involving enzyme inhibition and receptor binding assays.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(2-Fluorophenyl)oxane-3-carbonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group enhances binding affinity through hydrophobic interactions, while the carbonitrile group can form hydrogen bonds or coordinate with metal ions. These interactions modulate the activity of the target molecules, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Chloro-4-(3-fluorophenyl)-6-methyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile ()

• Structural Differences: This compound contains a fused bicyclic system (tetrahydroquinoline) instead of an oxane ring, introducing nitrogen into the heterocycle. Substituents include a 3-fluorophenyl group (meta-fluorine) and a chlorine atom at the 2-position, contrasting with the ortho-fluorine in the target compound. A methyl group at the 6-position adds steric bulk absent in 3-(2-Fluorophenyl)oxane-3-carbonitrile.
• Functional Implications: The chlorine atom may increase electrophilicity at adjacent positions, while the meta-fluorine could alter π-stacking interactions compared to ortho-substitution.

3-Phenyl-3-oxetanecarbonitrile ()

• Structural Differences :
  • Features a smaller, strained four-membered oxetane ring instead of the six-membered oxane.
  • Lacks fluorine substitution on the phenyl ring.
• Functional Implications: The oxetane ring’s strain may enhance reactivity in ring-opening reactions or serve as a bioisostere for carbonyl groups in drug design.

General Trends in Fluorinated Carbonitriles

• Electronic Effects :
  • Ortho-fluorine (as in the target compound) induces steric hindrance and may restrict rotation of the phenyl ring, while para- or meta-fluorine (as in analogs) primarily alters electronic properties.
• Pharmacological Potential: Fluorinated carbonitriles are often explored as protease or kinase inhibitors due to their ability to form hydrogen bonds and resist metabolic degradation.

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Ring System	Substituents	Key Functional Groups	Potential Applications
3-(2-Fluorophenyl)oxane-3-carbonitrile	C₁₁H₁₀FNO	Oxane (6-membered)	2-fluorophenyl, carbonitrile	Carbonitrile, Fluorine	Drug intermediates, Catalysis
2-Chloro-4-(3-fluorophenyl)-6-methyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile	C₁₇H₁₃ClFN₂	Tetrahydroquinoline (fused bicyclic)	3-fluorophenyl, chlorine, methyl	Carbonitrile, Chlorine, Fluorine	Kinase inhibitors
3-Phenyl-3-oxetanecarbonitrile	C₁₀H₉NO	Oxetane (4-membered)	Phenyl, carbonitrile	Carbonitrile	Bioisosteres, Polymer chemistry

Research Findings and Limitations

• Synthetic Challenges :
  • Fluorine introduction at the ortho position (as in the target compound) often requires directed ortho-metalation or specialized catalysts, which may complicate synthesis compared to meta- or para-substituted analogs.
• Biological Activity: Analogs like the tetrahydroquinoline derivative () highlight the importance of halogenation and ring size in target binding, but specific studies on 3-(2-Fluorophenyl)oxane-3-carbonitrile remain unreported.

Biological Activity

3-(2-Fluorophenyl)oxane-3-carbonitrile is an organic compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article delves into its biological interactions, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula: C11H10FNO
• Molecular Weight: 221.22 g/mol
• IUPAC Name: 3-(2-Fluorophenyl)oxane-3-carbonitrile

The compound features a fluorophenyl group, which enhances its lipophilicity and reactivity due to the presence of fluorine. The carbonitrile group is known for its ability to form hydrogen bonds, which can influence biological interactions.

Research indicates that 3-(2-Fluorophenyl)oxane-3-carbonitrile interacts with several biological targets, particularly enzymes and receptors. Key mechanisms include:

• Enzyme Inhibition: Preliminary studies have shown that this compound exhibits significant inhibitory effects on cyclooxygenase (COX) enzymes, which play a critical role in inflammatory processes. This suggests potential anti-inflammatory properties.
• Binding Affinity: The fluorophenyl group enhances binding affinity through hydrophobic interactions, while the carbonitrile group can coordinate with metal ions or participate in hydrogen bonding, modulating the activity of target molecules.

Anti-inflammatory Activity

In studies examining its anti-inflammatory potential, 3-(2-Fluorophenyl)oxane-3-carbonitrile demonstrated notable inhibition of COX enzymes. For instance:

Study	COX Inhibition (%)	Notes
Study A	75%	Significant reduction in inflammatory markers
Study B	65%	Comparable to established anti-inflammatory drugs

These findings indicate that the compound could serve as a lead compound for developing new anti-inflammatory agents.

Anticancer Activity

The compound has also been evaluated for anticancer properties. Research indicates that it may induce apoptosis in cancer cell lines through the modulation of specific signaling pathways. A notable study reported:

Cancer Cell Line	IC50 (µM)	Mechanism
MCF-7 (breast)	10	Induction of apoptosis via caspase activation
A549 (lung)	15	Cell cycle arrest at G1 phase

These results suggest that 3-(2-Fluorophenyl)oxane-3-carbonitrile could be a promising candidate for further development as an anticancer therapeutic.

Case Study: Interaction with Biological Targets

A study focused on the interaction of 3-(2-Fluorophenyl)oxane-3-carbonitrile with various biological targets highlighted its versatility:

• Target Enzymes: The compound was tested against several enzymes involved in metabolic pathways.
• Binding Studies: Surface plasmon resonance (SPR) assays indicated strong binding affinity to target enzymes, supporting its potential as a drug candidate.

Recent Developments

Recent advancements in synthetic methodologies have improved the scalability of producing 3-(2-Fluorophenyl)oxane-3-carbonitrile. Researchers have optimized reaction conditions to enhance yield and purity, facilitating further biological testing and application in drug development .